Cas no 866848-29-5 (8-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane)

• Product Name: 8-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane
• CAS No: 866848-29-5
• MF: C₂₅H₂₈N₂O₄S
• MW: 452.565825462341
• CID: 6070519
• PubChem ID: 5640518
• Update Time: 2025-07-16

8-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane
• 1,4-Dioxa-8-azaspiro[4.5]decane, 8-[6-ethyl-3-[(4-methylphenyl)sulfonyl]-4-quinolinyl]-
• AKOS001859392
• F1605-1354
• 866848-29-5
• 8-[6-ETHYL-3-(4-METHYLBENZENESULFONYL)QUINOLIN-4-YL]-1,4-DIOXA-8-AZASPIRO[4.5]DECANE
• 8-(6-ethyl-3-tosylquinolin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane
• 8-[6-ethyl-3-(4-methylphenyl)sulfonylquinolin-4-yl]-1,4-dioxa-8-azaspiro[4.5]decane

• Inchi： 1S/C25H28N2O4S/c1-3-19-6-9-22-21(16-19)24(27-12-10-25(11-13-27)30-14-15-31-25)23(17-26-22)32(28,29)20-7-4-18(2)5-8-20/h4-9,16-17H,3,10-15H2,1-2H3
• InChI Key： HBTOGPGZPGSHGE-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C3C4C(N=CC=3S(C3=CC=C(C)C=C3)(=O)=O)=CC=C(CC)C=4)CC2)OCC1

Computed Properties

• Exact Mass: 452.17697855g/mol
• Monoisotopic Mass: 452.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 661.8±55.0 °C(Predicted)
• pka: 7.19±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 8-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane

Introduction to 8-6-Ethyl-3-(4-Methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 866848-29-5)

8-6-Ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 866848-29-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro junction connecting two or more rings. The presence of a quinoline moiety and a 4-methylbenzenesulfonyl group further enhances its structural complexity and biological activity.

The chemical structure of 8-6-Ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro[4.5]decane is notable for its intricate arrangement of functional groups. The quinoline ring, a key pharmacophore in many bioactive molecules, is known for its ability to interact with various biological targets, including enzymes and receptors. The 4-methylbenzenesulfonyl group, on the other hand, introduces additional hydrophobicity and electron-withdrawing properties, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of 8-6-Ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro[4.5]decane in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 8-6-Ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro[4.5]decane has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of mitochondrial function and the activation of caspase-dependent pathways.

The pharmacokinetic properties of 8-6-Ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro[4.5]decane have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that the compound exhibits good solubility and stability under physiological conditions. Furthermore, it has been found to have favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development.

To ensure the safety and efficacy of 8-6-Ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-y l1,4-dioxa - 8 - azaspiro [ 4 . 5 ] decane , extensive toxicity studies have been conducted. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity in preclinical models. However, further research is needed to fully understand its long-term safety profile.

The synthesis of 8 - 6 - Ethyl - 3 - ( 4 - Methylbenzenesulfonyl ) quinolin - 4 - y l1 , 4 - dioxa - 8 - azaspiro [ 4 . 5 ] decane involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include the formation of the quinoline ring through cyclization reactions and the introduction of the spirocyclic scaffold via ring-closing metathesis or other cyclization techniques.

In conclusion, 8 - 6 - Ethyl - 3 - ( 4 - Methylbenzenesulfonyl ) quinolin - 4 - y l1 , 4 - dioxa - 8 - azaspiro [ 4 . 5 ] decane ( CAS No . 866848 - 29 - 5 ) represents a promising molecule with diverse biological activities and potential therapeutic applications . Ongoing research continues to uncover new insights into its mechanisms of action , pharmacological properties , and clinical utility . As our understanding of this compound deepens , it holds great promise for advancing treatments in areas such as neurodegenerative diseases and cancer .